Cas no 106060-18-8 (3-Pentyn-1-ol, methanesulfonate)

3-Pentyn-1-ol, methanesulfonate structure
106060-18-8 structure
Product Name:3-Pentyn-1-ol, methanesulfonate
CAS No:106060-18-8
MF:C6H12O4S
MW:180.222081184387
CID:1170428
PubChem ID:71334054
Update Time:2025-04-20

3-Pentyn-1-ol, methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 3-Pentyn-1-ol, methanesulfonate
    • methanesulfonic acid,pent-3-yn-1-ol
    • Methanesulfonic acid--pent-3-yn-1-ol (1/1)
    • DTXSID50762222
    • 106060-18-8
    • Inchi: 1S/C5H8O.CH4O3S/c1-2-3-4-5-6;1-5(2,3)4/h6H,4-5H2,1H3;1H3,(H,2,3,4)
    • InChI Key: WFUMTOCTKYHZED-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)O.OCCC#CC

Computed Properties

  • Exact Mass: 162.0351
  • Monoisotopic Mass: 180.04563003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83Ų

Experimental Properties

  • PSA: 43.37
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